Cas no 170098-97-2 (2(1H)-Quinoxalinone, 7-bromo-6-fluoro-3,4-dihydro-)

• Product Name: 2(1H)-Quinoxalinone, 7-bromo-6-fluoro-3,4-dihydro-
• CAS No: 170098-97-2
• MF: C₈H₆BrFN₂O
• MW: 245.048444271088
• MDL: MFCD21840826
• CID: 3810725
• PubChem ID: 10037490
• Update Time: 2025-05-26

2(1H)-Quinoxalinone, 7-bromo-6-fluoro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone, 7-bromo-6-fluoro-3,4-dihydro-
• 7-bromo-6-fluoro-3,4-dihydroquinoxalin-2(1H)-one(WXFC0662)
• 7-Bromo-6-fluoro-3,4-dihydroquinoxalin-2(1H)-one
• 7-Bromo-6-fluoro-3,4-dihydroquinoxaline-2(1H)-one
• SCHEMBL7786893
• SY060532
• AC4684
• CS-12525
• 7-Bromo-3,4-dihydro-6-fluoro-quinoxaline-2(1H)-one
• 7-bromo-6-fluoro-3,4-dihydro-1H-quinoxalin-2-one
• DB-207982
• VGA09897
• CS-0058436
• 170098-97-2
• MFCD21840826
• RSGUPAALYBFJHH-UHFFFAOYSA-N
• AKOS017842882

• MDL： MFCD21840826
• Inchi： 1S/C8H6BrFN2O/c9-4-1-7-6(2-5(4)10)11-3-8(13)12-7/h1-2,11H,3H2,(H,12,13)
• InChI Key： RSGUPAALYBFJHH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)NC(CN2)=O)F

Computed Properties

• Exact Mass: 243.96475g/mol
• Monoisotopic Mass: 243.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2(1H)-Quinoxalinone, 7-bromo-6-fluoro-3,4-dihydro-

Introduction to 2(1H)-Quinoxalinone, 7-bromo-6-fluoro-3,4-dihydro (CAS No. 170098-97-2)

The compound 2(1H)-Quinoxalinone, 7-bromo-6-fluoro-3,4-dihydro (CAS No. 170098-97-2) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This heterocyclic scaffold, characterized by its bromo and fluoro substituents, has garnered considerable attention due to its structural complexity and potential therapeutic applications.

Quinoxalinone derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of halogen atoms such as bromine and fluorine into the quinoxalinone core enhances the molecule's interactability with biological targets, thereby improving its pharmacokinetic and pharmacodynamic profiles. Specifically, the 7-bromo and 6-fluoro substituents play a crucial role in modulating the compound's binding affinity and metabolic stability.

Recent studies have highlighted the importance of fluorinated quinoxalinones in drug development. The presence of a fluorine atom at the 6-position is particularly noteworthy, as it has been shown to enhance metabolic stability while simultaneously increasing lipophilicity—a key factor in drug bioavailability. Furthermore, the 3,4-dihydro moiety contributes to the molecule's conformational flexibility, allowing for optimal interactions with biological receptors.

In the context of modern medicinal chemistry, the synthesis of 2(1H)-Quinoxalinone, 7-bromo-6-fluoro-3,4-dihydro exemplifies the trend toward rational drug design. Advanced computational methods and high-throughput screening have facilitated the identification of lead compounds with promising biological activity. The structural features of this compound make it a valuable candidate for further investigation in therapeutic areas such as oncology and neurology.

The bromo substituent at the 7-position adds another layer of functional diversity to this scaffold. Bromine is known to enhance binding interactions through halogen bonding and can also influence the compound's electronic properties, making it more amenable to further derivatization. This feature is particularly relevant in the development of kinase inhibitors, where precise modulation of binding affinity is critical.

Current research in this domain is focused on leveraging computational chemistry to predict and optimize the biological activity of quinoxalinone derivatives. The integration of machine learning algorithms has enabled researchers to rapidly screen large libraries of compounds for potential hits. The case of 2(1H)-Quinoxalinone, 7-bromo-6-fluoro-3,4-dihydro underscores the power of these methodologies in accelerating drug discovery pipelines.

One notable application of this compound is in the development of targeted therapies for cancer. Quinoxalinone derivatives have demonstrated efficacy against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. The combination of bromo and fluoro substituents enhances their ability to disrupt these pathways while minimizing off-target effects.

The synthetic route to 2(1H)-Quinoxalinone, 7-bromo-6-fluoro-3,4-dihydro involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the quinoxalinone core followed by regioselective functionalization at the 7-position and 6-position. These steps are often catalyzed by transition metals or enzymatic systems, ensuring high yields and purity.

In conclusion, 2(1H)-Quinoxalinone, 7-bromo-6-fluoro-3,4-dihydro (CAS No. 170098-97-2) is a structurally complex and pharmacologically promising compound that exemplifies the intersection of medicinal chemistry and computational biology. Its unique substitution pattern enhances its biological activity while providing a versatile scaffold for further derivatization. As research continues to uncover new therapeutic applications for quinoxalinone derivatives, compounds like this will remain at the forefront of drug discovery efforts.